molecular formula C4H9FSi B3133362 Vinyldimethylfluorosilane CAS No. 38755-76-9

Vinyldimethylfluorosilane

Cat. No. B3133362
CAS RN: 38755-76-9
M. Wt: 104.2 g/mol
InChI Key: GYWIDSZAIGIHMH-UHFFFAOYSA-N
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Description

Vinyldimethylfluorosilane (VDMFS) is an organosilicon compound that is used in a variety of industrial and scientific applications. It is a colorless liquid with a strong, sweet, and pungent odor. VDMFS is a versatile compound that can be used in a variety of reactions and processes, including the production of polymers, catalysts, and other materials. It is also used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals and pesticides.

Scientific Research Applications

Membrane Science and Applications

Vinyldimethylfluorosilane is closely related to poly(vinylidene fluoride) (PVDF) in its applications, especially in membrane science. PVDF membranes are known for their high thermal stability, good chemical resistance, and membrane-forming properties. These membranes have been utilized in various fields including water treatment, membrane distillation, gas separation, pollutant removal, bioethanol recovery, and as separators for lithium-ion batteries (Kang & Cao, 2014). Such applications demonstrate the versatility of vinyldimethylfluorosilane-related compounds in scientific research and industrial processes.

Biomedical and Pharmaceutical Applications

In the field of biomedical and pharmaceutical research, vinyl polymers, including derivatives of vinyldimethylfluorosilane, play a significant role. These polymers are attractive due to their ease of synthesis, diverse architectures, and functionalities. Their degradable nature has been a focus of research, making them suitable for applications in medicine, microelectronics, and environmental protection (Delplace & Nicolas, 2015). This highlights the potential of vinyldimethylfluorosilane-related compounds in creating biocompatible and environmentally friendly materials.

Electroactive Phases and Sensor Applications

Another significant area of application is the development of electroactive phases of PVDF and its copolymers. These materials exhibit high dielectric constants and electroactive responses, including piezoelectric, pyroelectric, and ferroelectric effects. They are increasingly important in various applications such as biomedicine, energy generation and storage, and in the development of sensors and actuators (Martins, Lopes, & Lanceros‐Méndez, 2014). The relationship with vinyldimethylfluorosilane lies in the chemical structure and properties shared with PVDF, making it a valuable compound in the exploration of new materials for advanced sensing and energy applications.

Advanced Polymer Technology

The applications of vinyldimethylfluorosilane extend to advanced polymer technology, where its derivatives are used for enhancing the properties of various materials. For instance, research on bimodal silicone interpenetrating networks, involving compounds like vinyldimethylfluorosilane, demonstrates their potential in creating materials suitable for electromechanical applications (Tugui et al., 2015). This is indicative of the broad scope of vinyldimethylfluorosilane in enhancing material properties for specialized uses.

properties

IUPAC Name

ethenyl-fluoro-dimethylsilane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H9FSi/c1-4-6(2,3)5/h4H,1H2,2-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GYWIDSZAIGIHMH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C[Si](C)(C=C)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H9FSi
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

104.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Vinyldimethylfluorosilane

CAS RN

38755-76-9
Record name 38755-76-9
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Vinyldimethylfluorosilane

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